LM9

• Molecular Formula: C24H27N5O5S
• Molecular Weight: 497.57
• IUPAC Name: N-(4-(4-Hydroxy-3-methoxyphenyl)thiazol-2-yl)-3-(4-(3-nitrobenzyl)piperazin-1-yl)propanamide
• InChI: InChI=1S/C24H27N5O5S/c1-34-22-14-18(5-6-21(22)30)20-16-35-24(25-20)26-23(31)7-8-27-9-11-28(12-10-27)15-17-3-2-4-19(13-17)29(32)33/h2-6,13-14,16,30H,7-12,15H2,1H3,(H,25,26,31)
• InChI Key: UBQIVARJJWYNRS-UHFFFAOYSA-N
• SMILES: O=C(NC1=NC(C2=CC=C(O)C(OC)=C2)=CS1)CCN3CCN(CC4=CC=CC([N+]([O-])=O)=C4)CC3
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: LM-9; LM 9; LM9

Description

LM9 is a MyD88 inhibitor which prevents atherosclerosis by regulating inflammatory responses and oxidative stress in macrophages.

Scientific Research Applications

Applications in Machining and Material Science

Optimization in Machining Processes

LM9 orthogonal array method has been effectively utilized to optimize machining conditions in electrical discharge machining (EDM) of metal matrix composites. Techniques such as the desirability function approach and lexicographic goal programming (LGP) have been employed to predict ideal parametric combinations, optimizing factors like induced residual stresses, tool wear rate, and material removal rate (Sidhu & Yazdani, 2018).

Exploring New Materials and Applications

Innovations in material science have led to the development of non-magnetic liquid metal (LM) based materials like gallium-indium eutectic alloy (EGaIn) for biomedical applications. Such materials have been found to have unique properties like excellent magnetic heating and surface tension reduction through PEGylation, making them ideal for magnetic hyperthermia and as carriers for therapeutic cargos (Wang et al., 2019).

Biomedical and Therapeutic Applications

Enhancing Drug Delivery and Therapy

Transformable liquid metal (LM) platforms have shown promise in biomedical fields, especially in cancer theranostics. They offer capabilities for pH/AFM dual stimuli-responsive drug release and magnetic thermochemotherapy, potentially revolutionizing breast cancer treatment. Additionally, their high X-ray attenuation ability provides excellent prospects for CT imaging, expanding their use in diagnostics (Wang et al., 2019).

Imaging and Analysis Techniques

Advancements in Microscopy

LM has also found extensive applications in microscopy. Laser microdissection (LM) is a technique used to conserve and isolate single cells or clusters from tissue sections, which has been invaluable for genomic analysis and proteomics. Advancements in this field have made LM an essential tool for analyzing small amounts of molecules from complex tissues, enhancing our understanding of physiological and fundamental processes (Rajhi et al., 2020).

Engineering and Material Analysis

Material Property Analysis

Studies have also focused on understanding the mechanical properties of different materials at various conditions. For instance, research on the tensile properties variation across dissimilar metal weld joints between specific steel types at room temperature and elevated temperatures has provided insights into the heterogeneous nature of these properties and the development of complex microstructures at interfaces (Karthick et al., 2018).